Cas no 765299-59-0 (Adenosine, N-ethyl-2-[4-(4-methoxyphenyl)-1H-pyrazol-1-yl]-)

• Product Name: Adenosine, N-ethyl-2-[4-(4-methoxyphenyl)-1H-pyrazol-1-yl]-
• CAS No: 765299-59-0
• MF: C₂₂H₂₅N₇O₅
• MW: 467.477803945541
• CID: 530642
• PubChem ID: 11178828
• Update Time: 2025-04-19

Adenosine, N-ethyl-2-[4-(4-methoxyphenyl)-1H-pyrazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Adenosine, N-ethyl-2-[4-(4-methoxyphenyl)-1H-pyrazol-1-yl]-
• (2R,3R,4S,5R)-2-[6-(ethylamino)-2-[4-(4-methoxyphenyl)pyrazol-1-yl]purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• (2R,3R,4S,5R)-2-(6-(Ethylamino)-2-(4-(4-methoxyphenyl)-1H-pyrazol-1-yl)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• 765299-59-0
• DTXSID40457817
• CHEMBL400414
• (2R,3R,4S,5R)-2-[6-(ethylamino)-2-[4-(4-methoxyphenyl)-1H-pyrazol-1-yl]-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• SCHEMBL5384037
• BDBM50196568
• (2R,3R,4S,5R)-2-(6-(ethylamino)-2-(4-(4-methoxyphenyl)-1H-pyrazol-1-yl)-9H-purin-9-yl)-5-(hydroxymethyl)-tetrahydrofuran-3,4-diol

• Inchi： 1S/C22H25N7O5/c1-3-23-19-16-20(28(11-24-16)21-18(32)17(31)15(10-30)34-21)27-22(26-19)29-9-13(8-25-29)12-4-6-14(33-2)7-5-12/h4-9,11,15,17-18,21,30-32H,3,10H2,1-2H3,(H,23,26,27)/t15-,17-,18-,21-/m1/s1
• InChI Key： RWRIXGUSCOWTAI-QTQZEZTPSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(NCC)=NC(N3C=C(C4C=CC(=CC=4)OC)C=N3)=NC1=2)O)O

Computed Properties

• Exact Mass: 467.19171692g/mol
• Monoisotopic Mass: 467.19171692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 153Ų